Cas no 898750-07-7 ( )

  structure
  structure
Product Name: 
CAS No:898750-07-7
MF:C16H14ClFO
MW:276.733167171478
CID:993916
PubChem ID:24726542
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • 3-(3-chloro-5-fluorophenyl)-1-(3-methylphenyl)propan-1-one
    • 3-(3-CHLORO-5-FLUOROPHENYL)-3'-METHYLPROPIOPHENONE
    • DTXSID70644935
    • AKOS016022203
    • 898750-07-7
    • MFCD03843921
    • 3-(3-Chloro-5-fluorophenyl)-1-(3-methylphenyl)-1-propanone
    •  
    • MDL: MFCD03843921
    • Inchi: 1S/C16H14ClFO/c1-11-3-2-4-13(7-11)16(19)6-5-12-8-14(17)10-15(18)9-12/h2-4,7-10H,5-6H2,1H3
    • InChI Key: VUSIZCINELIVHE-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CC(=C1)CCC(C1C=CC=C(C)C=1)=O)F

Computed Properties

  • Exact Mass: 276.07200
  • Monoisotopic Mass: 276.0717209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.2
  • Boiling Point: 394.6°C at 760 mmHg
  • Flash Point: 192.4°C
  • Refractive Index: 1.565
  • PSA: 17.07000
  • LogP: 4.60300

  Customs Data

  • HS CODE:2914700090
  • Customs Data:

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

  Pricemore >>

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